1-cyclopropyl-1H-imidazole-2-carbaldehyde
Overview
Description
1-cyclopropyl-1H-imidazole-2-carbaldehyde is a chemical compound with the CAS Number: 497855-86-4 . It has a molecular weight of 136.15 . It is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H8N2O/c10-5-7-8-3-4-9 (7)6-1-2-6/h3-6H,1-2H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid compound . Unfortunately, specific physical and chemical properties such as density, melting point, and boiling point are not available in the retrieved data.Scientific Research Applications
Synthesis of Heterocyclic Compounds
A novel synthetic approach for 2-amino-1H-imidazol-4-carbaldehyde derivatives showcases the utility of such derivatives as essential building blocks in synthesizing biologically active 2-aminoimidazole alkaloids. This method emphasizes the compound's role in efficiently synthesizing significant alkaloids like oroidin, hymenidin, dispacamide, and ageladine A, illustrating its pivotal role in the synthesis of complex natural products (Ando & Terashima, 2010).
Development of Organic Synthesis Methods
The copper-catalyzed oxidative coupling reaction of α,β-unsaturated aldehydes with amidines to synthesize 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes is a significant application. This method highlights the compound's role in facilitating the synthesis of trisubstituted imidazoles under mild conditions, demonstrating its importance in organic synthesis and the development of new synthetic methodologies (Li et al., 2015).
Catalysis and Synthetic Applications
Another application is in the synthesis and characterization of new 4-methyl-5-imidazole carbaldehyde derivatives, used as precursors for creating various biologically active molecules. These derivatives are critical for developing new catalytic processes and synthesizing novel organic compounds, showcasing the compound's versatility in organic chemistry (Orhan et al., 2019).
Biological and Medicinal Chemistry
The compound also finds application in the synthesis of imidazo[1,5-a]N-heterocycles from natural α-amino acids under mild conditions, signifying its potential in medicinal chemistry for developing new pharmaceuticals. This approach enables the efficient synthesis of diverse imidazo[1,5-a]N-heterocycles, which are important scaffolds in drug discovery (Wang et al., 2012).
Material Science and Chemistry
Additionally, the synthesis of imidazole-fused benzodiazepines using palladium-catalyzed intramolecular C–N bond formation reaction highlights its application in material science. This efficient synthetic route opens new avenues for the development of materials with potential electronic and optical properties, underscoring the compound's utility beyond pharmaceuticals (Mitra et al., 2012).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-1H-imidazole-2-carbaldehyde involves the reaction of cyclopropylamine with glyoxal in the presence of an acid catalyst to form the corresponding imidazole intermediate, which is then oxidized to the aldehyde using an oxidizing agent such as potassium permanganate or sodium chlorite.", "Starting Materials": [ "Cyclopropylamine", "Glyoxal", "Acid catalyst", "Oxidizing agent" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with glyoxal in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to form the corresponding imidazole intermediate.", "Step 2: The imidazole intermediate is then oxidized to the aldehyde using an oxidizing agent, such as potassium permanganate or sodium chlorite.", "Step 3: The resulting 1-cyclopropyl-1H-imidazole-2-carbaldehyde can be purified by recrystallization or column chromatography." ] } | |
CAS RN |
497855-86-4 |
Molecular Formula |
C7H8N2O |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
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